2-(1,3-benzodioxol-5-yl)-N-{[2-(4-morpholinyl)-3-pyridinyl]methyl}acetamide

• IUPAC Name: 2-(1,3-benzodioxol-5-yl)-N-[(2-morpholin-4-ylpyridin-3-yl)methyl]acetamide
• InChI: InChI=1S/C19H21N3O4/c23-18(11-14-3-4-16-17(10-14)26-13-25-16)21-12-15-2-1-5-20-19(15)22-6-8-24-9-7-22/h1-5,10H,6-9,11-13H2,(H,21,23)
• InChI Key: AWSMZUIQAKECPH-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=C(C=CC=N2)CNC(=O)CC3=CC4=C(C=C3)OCO4
• Molecular Formula: C19H21N3O4
• Molecular Weight: 355.4 g/mol

Description

2-(1,3-benzodioxol-5-yl)-N-{[2-(4-morpholinyl)-3-pyridinyl]methyl}acetamide, also known as BPMA, is a chemical compound that has been studied extensively for its potential use in the field of medicine. BPMA is a selective antagonist of the nociceptin/orphanin FQ peptide receptor (NOP), which plays a role in the regulation of pain, anxiety, and addiction. The purpose of

Mechanism of Action

2-(1,3-benzodioxol-5-yl)-N-{[2-(4-morpholinyl)-3-pyridinyl]methyl}acetamide is a selective antagonist of the NOP receptor, which is involved in the regulation of pain, anxiety, and addiction. By blocking the NOP receptor, this compound can reduce pain and anxiety-related behaviors, as well as reduce the rewarding effects of drugs of abuse.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In animal models, this compound has been shown to reduce pain and anxiety-related behaviors, as well as reduce the rewarding effects of drugs of abuse. This compound has also been shown to have potential as a treatment for alcohol use disorder.

Advantages and Limitations for Lab Experiments

One advantage of 2-(1,3-benzodioxol-5-yl)-N-{[2-(4-morpholinyl)-3-pyridinyl]methyl}acetamide is that it is a selective antagonist of the NOP receptor, which allows for more specific targeting of pain, anxiety, and addiction. However, one limitation of this compound is that it has not yet been tested in human clinical trials, so its potential side effects and efficacy in humans are not yet known.

Future Directions

There are several future directions for research on 2-(1,3-benzodioxol-5-yl)-N-{[2-(4-morpholinyl)-3-pyridinyl]methyl}acetamide. One area of interest is the potential use of this compound in the treatment of alcohol use disorder. Another area of interest is the development of more selective NOP receptor antagonists, which could lead to more effective treatments for pain, anxiety, and addiction. Additionally, further research is needed to determine the potential side effects and efficacy of this compound in humans.

Synthesis Methods

2-(1,3-benzodioxol-5-yl)-N-{[2-(4-morpholinyl)-3-pyridinyl]methyl}acetamide can be synthesized using a variety of methods, including the reaction of 2-(1,3-benzodioxol-5-yl)acetic acid with 2-(4-morpholinyl)pyridine, followed by the addition of methyl chloroacetate. The resulting product can then be purified using column chromatography to obtain pure this compound.

Scientific Research Applications

2-(1,3-benzodioxol-5-yl)-N-{[2-(4-morpholinyl)-3-pyridinyl]methyl}acetamide has been studied extensively for its potential use in the treatment of pain, anxiety, and addiction. In animal models, this compound has been shown to reduce pain and anxiety-related behaviors, as well as reduce the rewarding effects of drugs of abuse. This compound has also been shown to have potential as a treatment for alcohol use disorder.